Cas no 68401-05-8 (Kuwanon E)

Kuwanon E structure

Product Name:Kuwanon E

CAS No:68401-05-8

MF:C₂₅H₂₈O₆

MW:424.486227989197

MDL:MFCD32177006

CID:837427

PubChem ID:10342292

Update Time:2025-04-19

Kuwanon E Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2-[5-[(2E)-3,7- dimethyl-2,6-octadienyl]-2,4-dihydroxyphenyl]- 2,3-dihydro-5,7-dihydroxy-,(2S)-
- 4H-1-Benzopyran-4-one, 2-(5-((2E)-3,7-dimethyl-2,6-octadienyl)-2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-, (2S)-
- Kuwanon E
- 4H-1-Benzopyran-4-one,2-[5-[(2E)-3,7- dimethyl-2,6-octadienyl]-2,4-dihydroxyphenyl]- 2,3-dihyd...
- 5'-[(E)-3,7-Dimethyl-2,6-octadienyl]-2',4',5,7-tetrahydroxyflavanone
- [ "" ]
- LMPK12140462
- 2',4',5,7-Tetrahydroxy-5'-geranylflavanone
- 2-[5-(3,7-Dimethyl-2,6-octadienyl)-2,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
- CHEMBL4173326
- CS-0023687
- 68401-05-8
- AKOS032948935
- HY-N3514
- BDBM50291290
- CHEBI:175402
- DTXSID101106252
- (2S)-2-[5-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4-dihydroxyphenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
- (S,E)-2-(5-(3,7-Dimethylocta-2,6-dien-1-yl)-2,4-dihydroxyphenyl)-5,7-dihydroxychroman-4-one
- (2S)-2-[5-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-2,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
- (S)-2-[5-[(E)-3,7-Dimethyl-2,6-octadienyl]-2,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
- AKOS037515408
- KuwanonE
- BDBM50488883
- 2-[5-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4-dihydroxyphenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
- AS-77066
- SCHEMBL5327823
- CHEMBL1096939
- B0005-476519
- FT-0775795
- MDL： MFCD32177006
- Inchi： 1S/C25H28O6/c1-14(2)5-4-6-15(3)7-8-16-9-18(20(28)12-19(16)27)23-13-22(30)25-21(29)10-17(26)11-24(25)31-23/h5,7,9-12,23,26-29H,4,6,8,13H2,1-3H3/b15-7+/t23-/m0/s1
- InChI Key： GJFHZVPRFLHEBR-KETROQBRSA-N
- SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C(=CC(=C(C/C=C(\C)/CC/C=C(\C)/C)C=1)O)O)=O)O)O

Computed Properties

Exact Mass: 424.18864
Monoisotopic Mass: 424.18858861 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 682
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107
Molecular Weight: 424.5
XLogP3: 5.8

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Melting Point: 132-136°C
Boiling Point: 678.3±55.0℃ at 760 mmHg
Flash Point: 232.0±25.0 °C
Solubility: 0.01323 mg/L @ 25 °C (est)
PSA: 107.22
Vapor Pressure: 0.0±2.2 mmHg at 25°C

Kuwanon E Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Kuwanon E Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N3514-1mg	Kuwanon E	68401-05-8	≥96.0%	1mg	￥2500	2025-04-16
MedChemExpress	HY-N3514-5mg	Kuwanon E	68401-05-8	≥96.0%	5mg	￥8570	2024-07-21
ChemScence	CS-0023687-1mg	Kuwanon E	68401-05-8		1mg	$286.0	2022-04-26
ChemScence	CS-0023687-5mg	Kuwanon E	68401-05-8		5mg	$857.0	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X03745-1mg	Kuwanon E	68401-05-8	95%	1mg	¥400.0	2024-07-18
Chengdu Biopurify Phytochemicals Ltd	SBP02709-5mg	Kuwanon E	68401-05-8	98%	5mg	$260	2023-09-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	K26030-5mg	Kuwanon E	68401-05-8		5mg	￥4000.0	2022-04-27
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57048-1mg	Kuwanon E	68401-05-8	98%	1mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57048-5mg	Kuwanon E	68401-05-8	98%	5mg	￥0.00	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1848-1 mg	Kuwanon E	68401-05-8		1mg	￥2610.00	2022-04-26